Cas no 1043906-07-5 (1-(2-pyrazinyl)-1H-Benzimidazole)

1-(2-pyrazinyl)-1H-Benzimidazole structure
1043906-07-5 structure
Product Name:1-(2-pyrazinyl)-1H-Benzimidazole
CAS No:1043906-07-5
MF:C11H8N4
MW:196.20802116394
CID:1097335
PubChem ID:89860348
Update Time:2025-04-20

1-(2-pyrazinyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-pyrazinyl)-1H-Benzimidazole
    • 1-pyrazin-2-ylbenzimidazole
    • 1043906-07-5
    • AKOS040705778
    • 1-(pyrazin-2-yl)-1H-1,3-benzodiazole
    • SCHEMBL15333133
    • 1-(pyrazin-2-yl)-1H-benzimidazole
    • Inchi: 1S/C11H8N4/c1-2-4-10-9(3-1)14-8-15(10)11-7-12-5-6-13-11/h1-8H
    • InChI Key: YRROQKXUMUZBHP-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)C1C=NC=CN=1

Computed Properties

  • Exact Mass: 196.074896272g/mol
  • Monoisotopic Mass: 196.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.6Ų
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